Cas no 75-13-8 (isocyanic acid)

• Product Name: isocyanic acid
• CAS No: 75-13-8
• MF: CHNO
• MW: 43.0247399806976
• CID: 81662
• PubChem ID: 6347
• Update Time: 2025-10-29

isocyanic acid Chemical and Physical Properties

Names and Identifiers

• isocyanic acid
• HNCO
• Hydrogen isocyanate
• Polyisocyanates
• Isocyanic acid(6CI,8CI,9CI)
• imino-ketone
• isocianic acid
• isocyansaeure
• isozyansaeure
• oxidoazanediidocarbon
• Q27110285
• H N C O
• FT-0745767
• Q25774
• OWIKHYCFFJSOEH-UHFFFAOYSA-N
• 75-13-8
• CHEBI:29202
• QKG6U31925
• HN=C=O
• ISOCYANIC ACID [MI]
• Epitope ID:122970
• [C(NH)O]
• DTXSID9073884
• UNII-QKG6U31925
• DTXSID00176936
• DB-011759

• Inchi： 1S/CHNO/c2-1-3/h2H
• InChI Key： OWIKHYCFFJSOEH-UHFFFAOYSA-N
• SMILES： O=C=N

Computed Properties

• Exact Mass: 43.00580
• Monoisotopic Mass: 43.005814
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 27.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 40.9

Experimental Properties

• Density: 1.04
• Melting Point: -86 °C
• Boiling Point: 41.91°C (rough estimate)
• Refractive Index: 1.4300 (estimate)
• PSA: 40.92000
• LogP: 0.00070

Additional information on isocyanic acid

Isocyanic Acid (CAS No. 75-13-8): Properties, Applications, and Industry Insights

Isocyanic acid (CAS No. 75-13-8) is a fundamental chemical compound with the formula HNCO. It plays a significant role in various industrial and research applications due to its unique chemical properties. This article explores the properties of isocyanic acid, its applications in modern industries, and its relevance in current scientific discussions.

The chemical structure of isocyanic acid consists of a hydrogen atom bonded to a nitrogen atom, which is further connected to a carbon and oxygen atom. This simple yet reactive structure makes it a versatile intermediate in organic synthesis. Researchers often study isocyanic acid reactions to understand its behavior in different environments, including atmospheric chemistry and material science.

One of the most common questions users search for is: "What is isocyanic acid used for?" The answer lies in its wide-ranging applications. Isocyanic acid derivatives are crucial in the production of polymers, agrochemicals, and pharmaceuticals. Its ability to form stable bonds with other molecules makes it valuable in creating coatings, adhesives, and specialty chemicals.

In recent years, environmental concerns have brought attention to isocyanic acid in atmospheric chemistry. Studies show that it can form as a byproduct of combustion processes, raising questions about its impact on air quality. This has led to increased research into isocyanic acid detection methods and mitigation strategies, making it a hot topic in environmental science circles.

The industrial production of isocyanic acid typically involves the thermal decomposition of urea or cyanuric acid. Manufacturers must carefully control reaction conditions to ensure high purity and yield. Quality control measures for isocyanic acid production include advanced analytical techniques like spectroscopy and chromatography.

Safety considerations for handling isocyanic acid solutions are another frequent search topic. While not classified as highly hazardous, proper storage in cool, dry conditions and use of appropriate personal protective equipment are recommended. The compound's stability and isocyanic acid decomposition characteristics are important factors in its safe industrial use.

From a market perspective, the demand for isocyanic acid precursors has grown steadily, particularly in Asia-Pacific regions with expanding chemical industries. Innovations in isocyanic acid synthesis methods continue to emerge, offering more efficient and sustainable production pathways.

In laboratory settings, isocyanic acid research focuses on its role as a building block for more complex molecules. Scientists are particularly interested in its potential for creating novel materials with specific properties. The compound's reactivity makes it valuable for studying isocyanic acid polymerization processes.

Analytical chemists frequently develop new isocyanic acid detection techniques to measure its presence in various matrices. These methods are crucial for environmental monitoring and industrial process control. Recent advancements in sensor technology have improved the sensitivity and selectivity of isocyanic acid analysis.

The future of isocyanic acid chemistry looks promising, with potential applications in emerging fields like green chemistry and nanotechnology. Researchers are exploring its use in sustainable material development and energy storage solutions. These developments keep isocyanic acid technology at the forefront of chemical innovation.

For those searching "how to handle isocyanic acid safely," it's important to note that while the pure compound requires careful handling, many industrial applications use its derivatives or solutions that are more stable. Proper ventilation and chemical compatibility knowledge are essential when working with isocyanic acid compounds.

In conclusion, isocyanic acid (CAS No. 75-13-8) remains an important chemical with diverse applications across multiple industries. Its study continues to yield valuable insights for both academic research and industrial processes. As technology advances, we can expect to see new and innovative uses for this versatile compound emerge in the coming years.